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For Researchers, Scientists, and Drug Development Professionals

Introduction

Linear diols, organic compounds featuring two hydroxyl groups on a straight-chain alkane
backbone, are a diverse class of molecules with significant and varied roles in biological
systems. Their natural occurrence spans from microorganisms to plants and mammals, where
they can act as structural components, signaling molecules, and metabolic intermediates. This
technical guide provides a comprehensive overview of the natural occurrence of linear diols,
their biosynthesis, and their biological significance. It is intended for researchers, scientists,
and drug development professionals interested in the chemistry, biology, and potential
applications of these compounds.

Natural Occurrence and Quantitative Data

Linear diols are found in a wide array of natural sources. Long-chain diols (LCDs), typically with
carbon chain lengths of C28 to C32, are notable lipid biomarkers in marine environments,
primarily produced by microalgae of the class Eustigmatophyceae, such as Nannochloropsis
species.[1][2][3] Shorter-chain diols are also present in various organisms, arising from different
metabolic pathways.

Table 1: Quantitative Occurrence of Long-Chain Diols in
Nannochloropsis Species
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. Nannochloropsis Nannochloropsis
Diol . . Reference
oceanica (fg/cell) gaditana (fg/cell)

_ , 74+14t016+25
C30:0 diol ~18 (doubled in dark) ) [1]
(doubled in dark)

] 35 £ 10 (tripled in 9.3+29t020+4
C32:0 diol _ _ [1]
dark) (almost tripled in dark)

, ] ] 33+13t07.0+£25
C32:1 diol 37 £ 9 (tripled in dark) ) ] [1]
(almost tripled in dark)

Table 2: Abundance of Long-Chain Diols in Marine
Sediments

. . Concentration
Diol Location ) Reference
(ng/g dry sediment)

C30 1,15-diol South China Sea 7-2726 [4]
C32 1,15-diol South China Sea 5-669 [4]
_ Northern South China  Variable relative
C28 1,13-diol [5]

Sea Shelf abundance

) Northern South China  Variable relative
C30 1,13-diol [5]
Sea Shelf abundance

Table 3: Occurrence of Shorter-Chain Diols in Various
Natural Sources
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Diol Natural Source Notes Reference

Associated with
meso-2,3-butanediol Humans (serum/urine)  certain metabolic [6]
disease states.

Associated with
D/L-2,3-butanediol Humans (serum/urine)  certain metabolic [6]

disease states.

Found in various
1,2-propanediol Humans (serum/urine)  metabolic disease [6]
states.

Various cis-diols are

cis-diols Fruits present and can be [718]
quantified.
1,3,12- o
) ) Identified in cuticular
nonadecatriene-5,14- Chaenomeles fruits [9]
diol waxes.
io

Biosynthesis and Signaling Pathways
Biosynthesis of Long-Chain Diols in Eustigmatophyceae

The biosynthesis of LCDs in microalgae like Nannochloropsis is an area of active research.
The proposed pathway involves the elongation of fatty acid precursors.
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Caption: Proposed biosynthetic pathway of long-chain diols in Nannochloropsis.

Signaling Pathway of Vicinal Diols in Inflammation
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Vicinal diols, particularly those derived from the metabolism of epoxy fatty acids, are
increasingly recognized as important signaling molecules, especially in the context of
inflammation.[10][11] Polyunsaturated fatty acids (PUFAS) can be metabolized by cytochrome
P450 (CYP450) enzymes to form epoxy fatty acids (EpFAs). These EpFAs are often anti-
inflammatory. However, they can be further metabolized by soluble epoxide hydrolase (sEH) to
form vicinal diols, which can have pro-inflammatory effects.[10][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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